Cas no 1261971-95-2 (4-(4-Methylsulfonylphenyl)nicotinic acid)

4-(4-Methylsulfonylphenyl)nicotinic acid structure
1261971-95-2 structure
Product Name:4-(4-Methylsulfonylphenyl)nicotinic acid
CAS No:1261971-95-2
MF:C13H11NO4S
MW:277.295742273331
MDL:MFCD18323738
CID:2766834
PubChem ID:53229589
Update Time:2025-04-21

4-(4-Methylsulfonylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID20692729
    • 4-[4-(Methanesulfonyl)phenyl]pyridine-3-carboxylic acid
    • 4-(4-Methylsulfonylphenyl)nicotinic acid, 95%
    • 4-(4-METHYLSULFONYLPHENYL)NICOTINIC ACID
    • MFCD18323738
    • 1261971-95-2
    • 4-(4-Methylsulfonylphenyl)nicotinic acid
    • MDL: MFCD18323738
    • Inchi: 1S/C13H11NO4S/c1-19(17,18)10-4-2-9(3-5-10)11-6-7-14-8-12(11)13(15)16/h2-8H,1H3,(H,15,16)
    • InChI Key: ODAZUHBVZAVTHV-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC(=CC=1)C1C=CN=CC=1C(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 277.04087901Da
  • Monoisotopic Mass: 277.04087901Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 92.7Ų

4-(4-Methylsulfonylphenyl)nicotinic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB331075-5 g
4-(4-Methylsulfonylphenyl)nicotinic acid, 95%; .
1261971-95-2 95%
5 g
€1,159.00 2023-07-19
abcr
AB331075-5g
4-(4-Methylsulfonylphenyl)nicotinic acid, 95%; .
1261971-95-2 95%
5g
€1159.00 2025-02-20
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